molecular formula C8H15NO4 B8547363 5-(Methoxy-methylamino)-3-methyl-5-oxopentanoic acid

5-(Methoxy-methylamino)-3-methyl-5-oxopentanoic acid

Cat. No.: B8547363
M. Wt: 189.21 g/mol
InChI Key: YUABSXOYUXYGTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Methoxy-methylamino)-3-methyl-5-oxopentanoic acid is a useful research compound. Its molecular formula is C8H15NO4 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H15NO4

Molecular Weight

189.21 g/mol

IUPAC Name

5-[methoxy(methyl)amino]-3-methyl-5-oxopentanoic acid

InChI

InChI=1S/C8H15NO4/c1-6(5-8(11)12)4-7(10)9(2)13-3/h6H,4-5H2,1-3H3,(H,11,12)

InChI Key

YUABSXOYUXYGTQ-UHFFFAOYSA-N

Canonical SMILES

CC(CC(=O)N(C)OC)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-methylglutaric anhydride (5.0 g) and N,O-dimethylhydroxylamine hydrochloride (4.19 g) in dichloromethane (100 mL) was stirred at 0° C. and treated dropwise with pyridine (6.9 mL). The resulting solution was warmed to rt over 45 min and then stirred overnight. After this time, the mixture was concentrated under vacuum, and the resulting residue was taken up in saturated aqueous sodium chloride and 1:1 ether/dichloromethane. The aqueous and organic layers were separated and the aqueous layer was extracted three times with dichloromethane. The combined organic layers were dried over magnesium sulfate and concentrated under vacuum to provide 5-(methoxy(methyl)amino)-3-methyl-5-oxopentanoic acid as a yellow oil (7.27 g). Mass spectrum m/z 188.10 (M−H−).
Quantity
5 g
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
4.19 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
6.9 mL
Type
reactant
Reaction Step Two

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